Cas no 922737-26-6 (3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3))
922737-26-6 structure
Product Name:3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3)
CAS No:922737-26-6
MF:C60H30Cl8O4
MW:1098.50180864334
CID:739181
PubChem ID:71446117
Update Time:2025-04-19
3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3) Chemical and Physical Properties
Names and Identifiers
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- 3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3)
- pyrene,3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-dione
- 922737-26-6
- 3,4,5,6-Tetrachlorocyclohexa-3,5-diene-1,2-dione--pyrene (2/3)
- DTXSID50854616
-
- Inchi: 1S/3C16H10.2C6Cl4O2/c3*1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14;2*7-1-2(8)4(10)6(12)5(11)3(1)9/h3*1-10H;;
- InChI Key: NYTWKLJNCYCUTC-UHFFFAOYSA-N
- SMILES: ClC1=C(C(C(C(=C1Cl)Cl)=O)=O)Cl.ClC1=C(C(C(C(=C1Cl)Cl)=O)=O)Cl.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21
Computed Properties
- Exact Mass: 1097.959331g/mol
- Monoisotopic Mass: 1093.965231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 72
- Rotatable Bond Count: 0
- Complexity: 523
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68.3Ų
3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3) Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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